Cas no 1314779-83-3 (1-(2-bromo-5-fluorophenyl)cyclopropane-1-carbonitrile)

• Product Name: 1-(2-bromo-5-fluorophenyl)cyclopropane-1-carbonitrile
• CAS No: 1314779-83-3
• MF: C₁₀H₇BrFN
• MW: 240.07168507576
• CID: 6045085
• PubChem ID: 129953020
• Update Time: 2025-07-19

1-(2-bromo-5-fluorophenyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-5-fluorophenyl)cyclopropane-1-carbonitrile
• 1-(2-bromo-5-fluorophenyl)cyclopropane-1-carbo nitrile
• Cyclopropanecarbonitrile, 1-(2-bromo-5-fluorophenyl)-
• EN300-1913364
• 1314779-83-3

• Inchi： 1S/C10H7BrFN/c11-9-2-1-7(12)5-8(9)10(6-13)3-4-10/h1-2,5H,3-4H2
• InChI Key： UIXSYUVTHSXHEQ-UHFFFAOYSA-N
• SMILES： C1(C2=CC(F)=CC=C2Br)(C#N)CC1

Computed Properties

• Exact Mass: 238.97459g/mol
• Monoisotopic Mass: 238.97459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.61±0.1 g/cm3(Predicted)
• Boiling Point: 331.9±42.0 °C(Predicted)

Additional information on 1-(2-bromo-5-fluorophenyl)cyclopropane-1-carbonitrile

Comprehensive Overview of 1-(2-bromo-5-fluorophenyl)cyclopropane-1-carbonitrile (CAS No. 1314779-83-3)

The compound 1-(2-bromo-5-fluorophenyl)cyclopropane-1-carbonitrile (CAS No. 1314779-83-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a cyclopropane ring and a carbonitrile group, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

One of the key reasons for the growing interest in 1-(2-bromo-5-fluorophenyl)cyclopropane-1-carbonitrile is its role in structure-activity relationship (SAR) studies. The presence of both bromo and fluoro substituents on the phenyl ring allows for precise modulation of electronic and steric properties, which is crucial in optimizing drug candidates. Recent publications have highlighted its utility in the design of compounds with improved pharmacokinetic profiles, addressing common challenges like metabolic stability and bioavailability.

In the context of green chemistry and sustainable synthesis, 1-(2-bromo-5-fluorophenyl)cyclopropane-1-carbonitrile has been investigated for its compatibility with eco-friendly reaction conditions. For instance, researchers have explored its use in microwave-assisted synthesis and catalytic C-H activation, which reduce waste and energy consumption. These advancements align with the broader industry trend toward environmentally responsible manufacturing processes.

Another area of interest is the compound's potential in material science. The cyclopropane moiety, known for its ring strain, can impart unique mechanical and electronic properties to polymers and small molecules. This has led to exploratory studies in the development of high-performance materials for electronics and coatings. The integration of halogenated aromatic groups further enhances these materials' durability and functionality.

From a commercial availability standpoint, 1-(2-bromo-5-fluorophenyl)cyclopropane-1-carbonitrile is typically supplied by specialized chemical manufacturers catering to the fine chemicals market. Its pricing and scalability are frequently discussed in forums and procurement platforms, reflecting its niche but growing demand. Buyers often inquire about custom synthesis options and bulk quantities, underscoring its importance in industrial applications.

Safety and handling of 1-(2-bromo-5-fluorophenyl)cyclopropane-1-carbonitrile are also critical topics. While not classified as hazardous under standard regulations, proper storage conditions (e.g., anhydrous environments and light-sensitive packaging) are recommended to maintain its stability. Material Safety Data Sheets (MSDS) provide detailed guidelines for laboratory and industrial use, ensuring compliance with global safety standards.

Looking ahead, the versatility of 1-(2-bromo-5-fluorophenyl)cyclopropane-1-carbonitrile positions it as a compound of enduring relevance. Whether in medicinal chemistry, agrochemical innovation, or advanced materials, its applications continue to expand. As research progresses, this molecule is likely to play a pivotal role in addressing some of the most pressing challenges in science and technology.